Cas no 100827-77-8 (2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene)

• Product Name: 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene
• CAS No: 100827-77-8
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• MDL: MFCD16251186
• CID: 824040
• Update Time: 2025-10-05

2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene
• LogP
• methyl 3-[5-amino-4-(2-chlorobenzoyl)thiophen-2-yl]propanoate
• 5-AMino-4-(2-chlorobenzoyl)-2-thiophenepropanoic Acid Methyl Ester
• 2-Thiophenepropanoic acid, 5-aMino-4-(2-chlorobenzoyl)-, Methyl ester

• MDL： MFCD16251186
• Inchi： 1S/C15H14ClNO3S/c1-20-13(18)7-6-9-8-11(15(17)21-9)14(19)10-4-2-3-5-12(10)16/h2-5,8H,6-7,17H2,1H3
• InChI Key： LZTUUSFBUKOHGQ-UHFFFAOYSA-N
• SMILES： C1(N)SC(CCC(OC)=O)=CC=1C(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 323.03800

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 97.63000
• LogP: 3.90150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene

Introduction to 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene (CAS No. 100827-77-8)

2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene, a compound with the CAS number 100827-77-8, is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiophene core, which is substituted with an amino group, a 2-chlorobenzoyl moiety, and a 2-carbomethoxyethyl group. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The thiophene ring, a five-membered heterocycle containing sulfur, is known for its aromatic stability and electron-donating properties. In 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene, the presence of the amino group at the 2-position enhances its nucleophilicity and reactivity, while the 3-position substitution with a 2-chlorobenzoyl group introduces additional functionalities such as the chlorine atom and the benzoyl moiety. The 5-position substitution with a 2-carbomethoxyethyl group adds further complexity and potential for conjugation, which can influence the compound's electronic and optical properties.

Recent studies have explored the potential of 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene in various applications. In medicinal chemistry, this compound has been investigated for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its medicinal applications, 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene has shown potential in materials science. Its unique electronic structure and conjugation properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. A study published in Advanced Materials in 2019 demonstrated that derivatives of this compound exhibited excellent charge transport properties and high photovoltaic efficiency when used as active layers in OPV devices.

The synthesis of 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of thiophene derivatives with appropriate electrophiles followed by functional group transformations. For example, one approach involves the reaction of 3-bromothiophene with an amino-substituted benzoyl chloride to form the intermediate, which is then further modified to introduce the 5-position substituent.

The characterization of 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be used to determine the three-dimensional arrangement of atoms within the molecule, which is crucial for understanding its physical and chemical properties.

In conclusion, 2-Amino-3-(2-chlorobenzoyl)-5-(2-carbomethoxyethyl)thiophene (CAS No. 100827-77-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development into new therapeutic agents and advanced materials. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.